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Compound of Interest

Compound Name:
4-(methylamino)-N-(propan-2-

yl)benzamide

CAS No.: 942875-99-2

Cat. No.: B6525864

Get Quote

Abstract
The

-isopropyl-4-(methylamino)benzamide scaffold represents a versatile pharmacophore
characterized by a lipophilic amide moiety and an electron-rich aromatic amine. This structure
serves as a critical intermediate in the study of benzamide metabolism (specifically related to
Procarbazine) and as a template for designing novel CNS-active agents and enzyme inhibitors.
This guide details the synthetic pathways, metabolic stability profiles, and potential therapeutic
applications of this class.

Structural Analysis & Pharmacophore Design
Chemical Identity

IUPAC Name: 4-(methylamino)-

-(propan-2-yl)benzamide

Core Scaffold: Benzamide[1][2]
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Key Substituents:

-Isopropyl Group: Enhances lipophilicity (

) and blood-brain barrier (BBB) permeability; provides steric bulk to resist amidase
hydrolysis.

4-Methylamino Group: Acts as a hydrogen bond donor/acceptor and an electron-donating

group (EDG), increasing the nucleophilicity of the aromatic ring.

Structural Activity Relationship (SAR)
The biological activity of

-isopropyl-4-(methylamino)benzamide derivatives is governed by the electronic and steric
properties of the substituents.

Region Modification Effect on Activity

Amide Nitrogen (

-1)
Isopropyl (Parent)

Optimal for metabolic stability

and CNS penetration.

Ethyl / Methyl
Reduced lipophilicity; faster

clearance.

Tert-butyl

Increased steric hindrance;

potentially reduced receptor

binding.

Aromatic Ring (C-4) Methylamino (Parent)
Balanced basicity and H-

bonding capability.

Dimethylamino
Increased lipophilicity; loss of

H-bond donor capacity.

Amino (

)

Potential for acetylation

(Phase II metabolism); similar

to Procainamide metabolite.

Linker Direct Bond (Amine-Ring)

Stable; distinct from the labile

hydrazino-methyl linker of

Procarbazine.
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Chemical Synthesis Protocols
The synthesis of

-isopropyl-4-(methylamino)benzamide derivatives typically follows a convergent pathway:
construction of the benzamide core followed by

-alkylation of the aniline, or vice versa.

Method A: Amide Coupling followed by Reductive
Amination
This method is preferred for generating diverse derivatives from a common intermediate.

Step 1: Synthesis of

-isopropyl-4-nitrobenzamide

Reagents: 4-Nitrobenzoyl chloride, Isopropylamine, Triethylamine (

), Dichloromethane (DCM).

Mechanism: Nucleophilic acyl substitution.[1][2]

Protocol:

Dissolve 4-nitrobenzoyl chloride (1.0 eq) in anhydrous DCM at 0°C.

Add

(1.2 eq) followed by dropwise addition of isopropylamine (1.1 eq).

Stir at room temperature (RT) for 4 hours.

Wash with 1M HCl, saturated

, and brine. Dry over

.

Step 2: Reduction to Aniline
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Reagents:

(g), Pd/C (10%), Methanol.

Protocol: Hydrogenate at 30 psi for 2 hours to yield

-isopropyl-4-aminobenzamide.

Step 3: Monomethylation (The Challenge)

Reagents: Paraformaldehyde, NaOMe,

, Methanol.

Protocol:

Treat the aniline with paraformaldehyde/NaOMe in methanol to form the

imine/hemiaminal.

Reduce in situ with

to yield the mono-methylated product.

Note: Direct methylation with MeI often leads to over-alkylation (dimethylation).

Visualization: Synthetic Pathway
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nitrobenzamide
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(Amide Coupling) N-isopropyl-4-

aminobenzamide
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(methylamino)benzamide

 1. (CH2O)n
2. NaBH4

(Reductive Alkylation)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of N-isopropyl-4-(methylamino)benzamide via reductive

amination.

Pharmacology & Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b6525864/docs?utm_src=pdf-body-img#comprehensive-technical-guide-isopropyl-4-methylamino-benzamide-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6525864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship to Procarbazine
Procarbazine (Matulane) is a prodrug that requires metabolic activation to form

azoprocarbazine and methylhydrazine (the DNA-alkylating species).

Procarbazine Structure:

-isopropyl-4-[(2-methylhydrazino)methyl]benzamide.

Derivative Context: The 4-(methylamino) derivative lacks the methylene bridge and the

hydrazine moiety. Consequently, it cannot generate the methyldiazonium ion required for

DNA alkylation in the same manner.

Potential Activity: Instead of alkylation, this scaffold is likely to act via:

Competitive Inhibition: Binding to enzymes that process benzamides (e.g., HDACs,

Poly(ADP-ribose) polymerase).

Intercalation/Groove Binding: The planar aromatic system with the cationic amine may

bind DNA minor grooves.

Metabolic Stability & Toxicology
The

-isopropyl group renders the amide bond resistant to rapid hydrolysis by plasma amidases.
However, the 4-methylamino group is susceptible to:

N-Demethylation: Mediated by CYP450 (likely CYP1A2 or CYP2D6) to revert to the primary

amine.

N-Hydroxylation: Leading to potentially toxic hydroxylamines (methemoglobinemia risk).

Visualization: Predicted Metabolic Fate
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Figure 2: Predicted metabolic pathways including N-demethylation and bioactivation.

Experimental Protocols
In Vitro Metabolic Stability Assay
To validate the stability of the

-isopropyl vs.

-methylamino groups.

Materials:

Rat Liver Microsomes (RLM)

NADPH regenerating system

Test Compound (

)

LC-MS/MS[3]

Procedure:

Incubation: Mix
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test compound with RLM (

protein) in phosphate buffer (pH 7.4).

Initiation: Add NADPH regenerating system to start the reaction. Incubate at 37°C.

Sampling: Aliquot samples at

min.

Quenching: Add ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS. Monitor for loss of parent (m/z

~193 for parent) and appearance of demethylated metabolite (m/z ~179).

Cytotoxicity Screening (MTT Assay)
To assess if the derivative retains the antiproliferative activity of the parent class.

Procedure:

Seed cancer cell lines (e.g., MCF-7, HL-60) in 96-well plates (

cells/well).

Treat with graded concentrations of the derivative (

) for 48 hours.

Add MTT reagent and incubate for 4 hours.

Solubilize formazan crystals in DMSO and read absorbance at 570 nm.

Calculate

using non-linear regression.

Quantitative Data Summary
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Compound Variant LogP (Calc)
Predicted BBB
Permeability

Primary Metabolic
Risk

Parent (

-iPr, 4-NHMe)
1.8 - 2.1 High N-Demethylation

Analog (

-Et, 4-NHMe)
1.4 - 1.6 Moderate Rapid Clearance

Analog (

-iPr, 4-NH2)
1.5 High Acetylation (NAT2)

Analog (

-iPr, 4-NMe2)
2.4 Very High N-Oxidation
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Chemical Properties (N-Isopropyl-4-aminobenzamide)

PubChem Compound Summary for CID 774-67-4.

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6525864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

